Sulfo-Cy3 amine

• Molecular Formula: C36H50N4O7S2
• Molecular Weight: 714.9 g/mol
• InChI: InChI=1S/C36H50N4O7S2/c1-35(2)28-24-26(48(42,43)44)17-19-30(28)39(5)32(35)14-13-15-33-36(3,4)29-25-27(49(45,46)47)18-20-31(29)40(33)23-12-8-9-16-34(41)38-22-11-7-6-10-21-37/h13-15,17-20,24-25H,6-12,16,21-23,37H2,1-5H3,(H2-,38,41,42,43,44,45,46,47)
• InChIKey: ZVOZJQQPUBRDRD-UHFFFAOYSA-N

Sulfo-Cy3 Amine Overview

Sulfo-Cy3 amine (CAS 2183440-43-7) is a water-soluble, sulfonated cyanine dye bearing a reactive primary amine group. It serves as a functionalized fluorescent label for conjugation to electrophilic substrates, including activated esters and carbonyls . The compound exhibits excitation and emission maxima at approximately 548-555 nm and 562-572 nm, respectively, with an extinction coefficient of 162,000 M⁻¹cm⁻¹ and a fluorescence quantum yield of 0.10 . These spectral characteristics position Sulfo-Cy3 amine as a candidate for applications requiring fluorescence detection in the orange-red region, compatible with standard TRITC filter sets and 532-561 nm laser lines . The sulfonate groups confer high water solubility and reduced aggregation propensity, distinguishing it from non-sulfonated Cy3 analogs [1].

Workflow Aqueous bioconjugation without organic co-solvents

Selection Sulfonated Cy3 amine with high water solubility

Use Context pH-stable fluorescence labeling from pH 4 to 10

• [1] Kuujia. (n.d.). Sulfo-Cy3 amine (CAS 2183440-43-7). View Source

Sulfo-Cy3 Amine: Why Substitution Fails

Substituting Sulfo-Cy3 amine with non-sulfonated Cy3 amine or alternative Cy3 derivatives can compromise experimental outcomes due to distinct differences in solubility, aggregation behavior, and labeling efficiency. Non-sulfonated Cy3 amine requires organic co-solvents for aqueous labeling, which can denature sensitive biomolecules and promote dye aggregation, leading to fluorescence quenching [1]. In contrast, Sulfo-Cy3 amine's sulfonate groups enable direct dissolution in aqueous buffers, eliminate the need for organic co-solvents, and reduce non-specific binding and self-quenching [2]. These properties directly impact the reproducibility and sensitivity of fluorescence-based assays, making Sulfo-Cy3 amine the preferred choice for applications demanding high water solubility and minimal aggregation .

Non-sulfonated Cy3 amine requires organic co-solvents (DMF/DMSO), which may denature sensitive proteins and cause aggregation.

pH-dependent fluorescence of non-sulfonated dye may shift under varying buffer conditions, unlike Sulfo-Cy3 amine's broad pH stability.

Higher self-quenching at elevated dye-to-protein ratios limits effective brightness of non-sulfonated Cy3 conjugates.

• [1] Solarbio. (n.d.). Sulfo-Cy3-E SE (Product IC8260). View Source
• [2] Kuujia. (n.d.). Sulfo-Cy3 amine (CAS 2183440-43-7). View Source

Sulfo-Cy3 Amine: Comparative Evidence

Aqueous Solubility

Sulfo-Cy3 amine demonstrates significantly enhanced water solubility and reduced aggregation relative to its non-sulfonated counterpart, Cy3 amine. This is a direct consequence of the sulfonate groups that confer negative charge and hydrophilicity [1]. While non-sulfonated Cy3 amine often necessitates organic co-solvents (e.g., DMSO or DMF) for aqueous labeling and is prone to aggregation-induced quenching, Sulfo-Cy3 amine is freely soluble in water and aqueous buffers, enabling labeling in fully aqueous environments without co-solvents [2]. Quantitatively, sulfonated Cy3 derivatives like Sulfo-Cy3 azide exhibit water solubility of ≥16.67 mg/mL, a benchmark for sulfonated Cy3 analogs [3].

Aqueous Solubility

Class-level inference

Water-soluble vs. requires DMF/DMSO co-solvents

Supports aqueous labeling without denaturation risk

Qualitative solubility difference; verify for specific buffer systems

Evidence Dimension	Water Solubility and Aggregation Propensity
Target Compound Data	Freely soluble in water; no organic co-solvent required for aqueous labeling [2]
Comparator Or Baseline	Cy3 amine: Requires organic co-solvents (DMSO, DMF) for aqueous labeling; prone to aggregation [1]
Quantified Difference	Solubility: Sulfo-Cy3 amine is water-soluble; Cy3 amine is not. Aggregation: Sulfo-Cy3 amine shows reduced dye-dye interactions and aggregation-induced quenching.
Conditions	Aqueous buffer labeling conditions (e.g., PBS, HEPES)

Why This Matters

This difference is critical for preserving biomolecule integrity and function during labeling, as organic co-solvents can denature proteins or disrupt cellular structures, making Sulfo-Cy3 amine essential for sensitive biological applications.

• [1] Solarbio. (n.d.). Sulfo-Cy3-E SE (Product IC8260). View Source
• [2] Kuujia. (n.d.). Sulfo-Cy3 amine (CAS 2183440-43-7). View Source
• [3] APExBIO. (2026). Sulfo-Cy3 Azide (SKU A8127): Scenario-Driven Solutions. View Source

pH Insensitivity

The sulfonation of Sulfo-Cy3 amine directly mitigates fluorescence self-quenching, a common limitation of non-sulfonated Cy3 dyes, thereby enhancing effective labeling efficiency and signal-to-noise ratio [1]. Non-sulfonated Cy3 dyes frequently suffer from aggregation-induced quenching, particularly at higher labeling densities, which diminishes fluorescence intensity and complicates quantitative analysis [2]. In contrast, the charged sulfonate groups on Sulfo-Cy3 amine create electrostatic repulsion that minimizes dye-dye interactions and reduces non-radiative energy transfer [3]. While precise, head-to-head labeling efficiency comparisons for Sulfo-Cy3 amine are not available, studies on sulfonated Cy3 NHS ester demonstrate a dramatic reduction in self-quenching and improved signal consistency [4].

pH Insensitivity

Class-level inference

Stable fluorescence pH 4–10

Reliable signal across physiological and variable pH environments

Class-level Cy3 property; confirm for specific conjugates

Evidence Dimension	Fluorescence Self-Quenching and Labeling Efficiency
Target Compound Data	Reduced self-quenching; maintains brighter signals at higher labeling densities [1]
Comparator Or Baseline	Non-sulfonated Cy3 analogs: Prone to aggregation-induced quenching, leading to signal loss [2]
Quantified Difference	Sulfonated Cy3 derivatives demonstrate >5-fold reduction in fluorescence quenching compared to standard Cy3 azide or NHS ester dyes [5].
Conditions	Protein or peptide labeling in aqueous buffers

Why This Matters

Reduced self-quenching enables higher degrees of labeling without compromising fluorescence intensity, which is essential for detecting low-abundance targets and achieving reproducible, quantitative results in fluorescence microscopy and flow cytometry.

• [1] Kuujia. (n.d.). Sulfo-Cy3 amine (CAS 2183440-43-7). View Source
• [2] APExBIO. (2026). Sulfo-Cy3 NHS Ester: Transforming Quantitative Vascular Proteomics. View Source
• [3] APExBIO. (2026). Sulfo-Cy3 Azide (SKU A8127): Reliable Click Chemistry. View Source
• [4] APExBIO. (2026). Sulfo-Cy3 NHS Ester: Transforming Quantitative Vascular Proteomics. View Source
• [5] APExBIO. (2025). Sulfo-Cy3 Azide: Precision Fluorescent Labeling. View Source

High-Sensitivity Detection

Sulfo-Cy3 amine exhibits pH-insensitive fluorescence across a pH range of 4 to 10, a property shared with the premium Alexa Fluor 555 dye but at a more accessible cost . This broad pH tolerance ensures consistent signal intensity in diverse experimental buffers and biological microenvironments, including acidic endosomal compartments and slightly basic extracellular matrices . In contrast, some alternative fluorophores, such as FITC, display marked pH-dependent fluorescence quenching, limiting their utility in quantitative imaging applications .

Extinction Coefficient

Data to verify

162,000 vs. 150,000 L·mol⁻¹·cm⁻¹ (8% higher)

Reported higher molar absorptivity may support sensitive detection

Sources not provided; verify experimentally

Evidence Dimension	pH-Dependent Fluorescence Stability
Target Compound Data	Fluorescence intensity stable from pH 4 to pH 10
Comparator Or Baseline	Alexa Fluor 555: Stable from pH 4 to pH 10 ; FITC: Significant quenching at acidic pH
Quantified Difference	Both Sulfo-Cy3 amine and Alexa Fluor 555 maintain stable fluorescence across pH 4-10, whereas FITC loses >50% intensity at pH <6.
Conditions	Aqueous buffer solutions across pH 4-10

Why This Matters

This pH insensitivity eliminates the need for strict buffer control and allows reliable fluorescence quantification across a wide range of biological and chemical conditions, reducing experimental variability and improving data reproducibility.

Reduced Self-Quenching

Sulfo-Cy3 amine is reported to possess high photostability, enabling consistent fluorescence signals during prolonged imaging experiments and reducing the rate of photobleaching compared to less stable alternatives . While direct quantitative comparisons of photobleaching half-lives between Sulfo-Cy3 amine and Cy3 amine are not readily available, studies on sulfonated Cy3 derivatives (e.g., Sulfo-Cy3 azide) indicate that sulfonation enhances photostability and maintains fluorescence intensity under repeated illumination [1]. This property is particularly advantageous for time-lapse microscopy, live-cell imaging, and high-throughput screening, where signal decay can compromise data quality [2].

Self-Quenching

Class-level inference

Reduced self-quenching in aqueous labeling

May support higher labeling density without fluorescence loss

Confirm at desired dye-to-protein ratio

Evidence Dimension	Photostability (Resistance to Photobleaching)
Target Compound Data	High photostability; maintains fluorescence during prolonged imaging
Comparator Or Baseline	Conventional Cy3 dyes may experience photobleaching under high-intensity light
Quantified Difference	Sulfonated Cy3 derivatives consistently outperform non-sulfonated variants in both brightness and photostability [1].
Conditions	Fluorescence microscopy under continuous illumination

Why This Matters

Superior photostability reduces signal loss over time, which is critical for acquiring high-quality, quantitative data in time-resolved studies and for minimizing phototoxicity in live-cell experiments.

• [1] APExBIO. (2026). Sulfo-Cy3 Azide (SKU A8127): Reliable Click Chemistry. View Source
• [2] XARXBIO. (2025). Sulfo-Cy3-Amine: Ideal Tool for Modern Fluorescence Labeling. View Source

Sulfo-Cy3 amine Provides a Higher Extinction Coefficient (162,000 M⁻¹cm⁻¹) than Cy3 amine and Alexa Fluor 555

Sulfo-Cy3 amine possesses an extinction coefficient (ε) of 162,000 M⁻¹cm⁻¹ at its absorption maximum . This value is 8% higher than the 150,000 M⁻¹cm⁻¹ reported for non-sulfonated Cy3 amine and 4.5% higher than the 155,000 M⁻¹cm⁻¹ reported for Alexa Fluor 555 NHS ester . A higher extinction coefficient translates to greater light absorption per molecule, contributing to increased fluorescence brightness when combined with its quantum yield (Φ = 0.10) .

Evidence Dimension	Extinction Coefficient (ε)
Target Compound Data	162,000 M⁻¹cm⁻¹
Comparator Or Baseline	Cy3 amine: 150,000 M⁻¹cm⁻¹ ; Alexa Fluor 555: 155,000 M⁻¹cm⁻¹
Quantified Difference	Sulfo-Cy3 amine ε is 12,000 M⁻¹cm⁻¹ (8.0%) higher than Cy3 amine; 7,000 M⁻¹cm⁻¹ (4.5%) higher than Alexa Fluor 555
Conditions	Aqueous buffer (e.g., PBS), at absorption maximum

Why This Matters

This higher extinction coefficient provides a measurable advantage in detection sensitivity, enabling the use of lower dye concentrations or the detection of less abundant targets without sacrificing signal intensity, which is a key consideration in assay design and procurement.

Sulfo-Cy3 amine Exhibits a Quantum Yield (0.10) Comparable to Alexa Fluor 555 and Slightly Lower than Cy3 amine

The fluorescence quantum yield (Φ) of Sulfo-Cy3 amine is 0.10 . This value is identical to that of Alexa Fluor 555 (Φ = 0.10) [1] but lower than the 0.15-0.31 reported for non-sulfonated Cy3 amine from various sources . While a higher quantum yield is generally desirable, the reduced quantum yield of Sulfo-Cy3 amine is offset by its higher extinction coefficient and significantly improved water solubility, which collectively enhance practical brightness and usability in aqueous biological systems.

Evidence Dimension	Fluorescence Quantum Yield (Φ)
Target Compound Data	0.10
Comparator Or Baseline	Alexa Fluor 555: 0.10 [1]; Cy3 amine: 0.15-0.31
Quantified Difference	Sulfo-Cy3 amine Φ is equal to Alexa Fluor 555; 0.05-0.21 lower than Cy3 amine
Conditions	PBS buffer, pH 7.2, 22°C

Why This Matters

This data contextualizes Sulfo-Cy3 amine's performance: it matches the quantum yield of the premium Alexa Fluor 555 while offering superior water solubility and a higher extinction coefficient, making it a compelling cost-effective alternative for many applications.

• [1] Thermo Fisher Scientific. (n.d.). Fluorescence Quantum Yields and Lifetimes for Alexa Fluor Dyes. View Source

Sulfo-Cy3 Amine: Key Applications

Aqueous Protein Labeling

Sulfo-Cy3 amine is the reagent of choice for labeling proteins, antibodies, and peptides under fully aqueous conditions, particularly when working with sensitive or low-solubility targets. Its high water solubility and reduced aggregation propensity, as evidenced by its sulfonated structure , eliminate the need for organic co-solvents that can denature biomolecules or induce precipitation. The higher extinction coefficient (162,000 M⁻¹cm⁻¹) compared to non-sulfonated Cy3 amine enhances detection sensitivity, while its pH insensitivity (pH 4-10) [1] ensures consistent signal across various buffer systems. This combination of properties makes Sulfo-Cy3 amine uniquely suited for reproducible, high-efficiency labeling in applications such as ELISA, Western blotting, and immunocytochemistry.

FISH and qPCR Probe Labeling

With excitation/emission maxima at approximately 548-555/562-572 nm, Sulfo-Cy3 amine is fully compatible with standard TRITC filter sets and 532-561 nm laser lines . Its high photostability supports extended imaging sessions, including time-lapse microscopy and high-content screening, without significant signal decay . Furthermore, its reduced self-quenching compared to non-sulfonated analogs [1] allows for higher degrees of labeling (DOL) without compromising brightness, enabling the detection of low-abundance antigens or the visualization of subtle cellular structures. These characteristics make it an excellent choice for multiplexed immunofluorescence, fluorescence in situ hybridization (FISH), and live-cell tracking studies.

Live-Cell Surface Labeling

For laboratories seeking to reduce reagent costs without sacrificing performance, Sulfo-Cy3 amine presents a compelling alternative to Alexa Fluor 555. It offers an equivalent quantum yield (Φ = 0.10) and comparable pH insensitivity (pH 4-10) , while providing a higher extinction coefficient (162,000 vs. 155,000 M⁻¹cm⁻¹) [1] and superior water solubility that streamlines aqueous labeling workflows. This makes Sulfo-Cy3 amine a strategic procurement choice for high-throughput screening, routine fluorescence polarization assays, and any application where the premium price of Alexa Fluor dyes cannot be justified by a tangible performance gain.

FRET-Based Molecular Interactions

Sulfo-Cy3 amine serves as an effective donor or acceptor in Förster Resonance Energy Transfer (FRET) assays due to its well-defined spectral properties and high photostability . Its emission spectrum overlaps favorably with the absorption of common acceptor dyes like Cy5, facilitating efficient energy transfer . The amine functionality allows for site-specific conjugation to proteins, nucleic acids, or small molecules, enabling the construction of FRET probes for monitoring conformational changes, binding events, and enzymatic activity [1]. The reduced aggregation and self-quenching of the sulfonated dye further ensure that FRET signals are not confounded by dye-dye interactions, improving the accuracy and reproducibility of quantitative molecular interaction studies.

Application

Selection Property

Validation Focus

Aqueous Protein Labeling

Water solubility; reduced self-quenching

Conjugate brightness at high DOL; protein stability post-labeling

FISH and qPCR Probe Labeling

Amine reactivity in aqueous conditions; pH insensitivity

Oligonucleotide labeling efficiency; fluorescence consistency across hybridization buffers

Live-Cell Surface Labeling

High water solubility; low non-specific binding

Surface labeling specificity; background signal in live-cell imaging

FRET-Based Molecular Interactions

Consistent spectral properties; high molar absorptivity

FRET efficiency with Cy5 acceptor; donor photostability

• [1] Kuujia. (n.d.). Sulfo-Cy3 amine (CAS 2183440-43-7). View Source